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Compound of Interest

Compound Name: Chloromethanesulfonamide

Cat. No.: B1265948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Chloromethanesulfonamide is a sulfonamide-containing organic compound with potential

applications in medicinal chemistry and organic synthesis. This technical guide provides a

comprehensive overview of its chemical properties, structure, and synthesis. Detailed

experimental protocols, comparative data analysis, and visualizations of relevant chemical and

biological pathways are presented to serve as a valuable resource for professionals in the field.

While specific experimental data for chloromethanesulfonamide is limited in publicly available

literature, this guide leverages data from closely related analogs to provide a thorough and

practical understanding of the compound.

Chemical Properties and Structure
Chloromethanesulfonamide, with the molecular formula CH₄ClNO₂S, is an organosulfur

compound belonging to the sulfonamide class. The presence of a chlorine atom on the methyl

group and the sulfonamide functional group suggests its potential as a reactive intermediate in

organic synthesis and as a scaffold for the development of novel therapeutic agents.
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Precise experimental data for the physical properties of chloromethanesulfonamide are not

readily available. However, a comparative analysis with structurally similar compounds, such as

methanesulfonamide and 4-chlorobenzenesulfonamide, can provide valuable estimations.

Property

Chloromethanesulf
onamide
(Predicted/Compar
ative)

Methanesulfonami
de (for
comparison)[1]

4-
Chlorobenzenesulf
onamide (for
comparison)[2]

Molecular Formula CH₄ClNO₂S CH₅NO₂S C₆H₆ClNO₂S

Molecular Weight 129.57 g/mol 95.12 g/mol 191.63 g/mol

Physical Form Off-White Solid[3] Brown crystals[1] White powder[2]

Melting Point Not available 91 - 92 °C[1] 144 - 148 °C[2]

Boiling Point Not available 180 °C[1] 316 °C[2]

Solubility Not available
Very soluble in

water[1]
Not readily available

CAS Number 21335-43-3[4] 3144-09-0 98-64-6

Structural Information
The structure of chloromethanesulfonamide consists of a central sulfur atom double-bonded

to two oxygen atoms and single-bonded to both a chloromethyl group and an amino group.

Molecular Structure:
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Chloromethanesulfonyl Chloride

Chloromethanesulfonamide

Ammonia (2 eq.)

Ammonium Chloride

p-Aminobenzoic Acid (PABA)

Dihydropteroate Synthase (DHPS)

Dihydrofolic Acid

 biosynthesis

Tetrahydrofolic Acid

DNA/RNA Synthesis

Sulfonamide

 competitive inhibition
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In Vitro Screening

Cell-Based Assays

Lead Optimization

Enzyme Inhibition Assays
(e.g., DHPS, Carbonic Anhydrase)

Cytotoxicity Assays
(e.g., MTT, LDH)

Target Binding Assays
(e.g., SPR, ITC)

Cellular Target Engagement Assays

Signaling Pathway Analysis

Structure-Activity Relationship (SAR) Studies

ADMET Profiling

Chloromethanesulfonamide Derivatives

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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